2-Methylbutyraldehyde

• CAS No.: 96-17-3
• Product Name: 2-Methylbutyraldehyde
• Molecular Formula: C5H10O
• Molecular Weight: 86.13 g/mol
• IUPAC Name: 2-methylbutanal
• Standard InChI: InChI=1S/C5H10O/c1-3-5(2)4-6/h4-5H,3H2,1-2H3
• Standard InChIKey: BYGQBDHUGHBGMD-UHFFFAOYSA-N
• SMILES: CCC(C)C=O
• Canonical SMILES: CCC(C)C=O
• Density: 0.799-0.804
• Melting Point: 91.0 °C
• Physical Description: Liquid; colourless to pale yellow liquid
• Description: 2-Methylbutanal belongs to the class of organic compounds known as short-chain aldehydes. These are an aldehyde with a chain length containing between 2 and 5 carbon atoms. 2-Methylbutanal is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 2-Methylbutanal has been detected in multiple biofluids, such as feces and saliva. Within the cell, 2-methylbutanal is primarily located in the cytoplasm. 2-Methylbutanal exists in all eukaryotes, ranging from yeast to humans. 2-Methylbutanal has been linked to the inborn metabolic disorders including celiac disease.; 2-methylbutanal is a methylbutanal in which the methyl substituent is at position 2. It has a role as a volatile oil component, a plant metabolite and a Saccharomyces cerevisiae metabolite. It is a 2-methyl-branched fatty aldehyde and a methylbutanal.
• Synonyms: α-Methylbutyraldehyde; (RS)-2-Methylbutanal; (±)-2-Methylbutanal; (±)-2-Methylbutyraldehyde; 2-Ethylpropanal; 2-Formylbutane; 2-Methylbutanal; 2-Methylbutyraldehyde; 2-Methylbutyric Aldehyde; NSC 77077; α-Methyl-n-butanal; α-Methylbutanal; α-Methylbu
• PubChem Compound: 7284
• Last Modified: Nov 12 2021